Cas no 338975-45-4 (1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-3-methyl-5-oxo-, 4-oxime (9CI))

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-3-methyl-5-oxo-, 4-oxime (9CI)
• CAS No: 338975-45-4
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 918533
• PubChem ID: 9633980
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-3-methyl-5-oxo-, 4-oxime (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 4,5-dihydro-3-methyl-5-oxo-, 4-oxime (9CI)
• 4-oximino-3-methyl-2-pyrazolin-5-one
• 4-[(1E)-(hydroxyimino)methyl]-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• 4-[(E)-hydroxyiminomethyl]-3-methyl-1,4-dihydropyrazol-5-one
• AKOS005102307
• 338975-45-4
• 9B-090
• 3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-4-carbaldehyde oxime
• MFCD00127647

• Inchi： 1S/C5H7N3O2/c1-3-4(2-6-10)5(9)8-7-3/h2,4,10H,1H3,(H,8,9)/b6-2+
• InChI Key： DAYGIUIWSBPBJU-QHHAFSJGSA-N
• SMILES： O=C1C(/C=N/O)C(C)=NN1

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 74Ų